[1-(Pyridin-2-ylmethyl)cyclobutyl]methanamine

• IUPAC Name: [1-(pyridin-2-ylmethyl)cyclobutyl]methanamine
• InChI: InChI=1S/C11H16N2/c12-9-11(5-3-6-11)8-10-4-1-2-7-13-10/h1-2,4,7H,3,5-6,8-9,12H2
• InChI Key: KWENGTUZJXAARV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CC2=CC=CC=N2)CN
• Molecular Formula: C11H16N2
• Molecular Weight: 176.26 g/mol

Description

“[1-(Pyridin-2-ylmethyl)cyclobutyl]methanamine” is a chemical compound with the molecular formula C11H16N2. It has a molecular weight of 176.26.

Scientific Research Applications

• Anticonvulsant Agents :

  • Schiff bases of 3-aminomethyl pyridine, a category that includes compounds similar to "[1-(Pyridin-2-ylmethyl)cyclobutyl]methanamine," have been synthesized and screened for anticonvulsant activity. These compounds demonstrated seizure protection in various models, suggesting their potential as anticonvulsant agents (Pandey & Srivastava, 2011).

• Anticancer Activity :

  • Palladium (Pd)II and platinum (Pt)II complexes derived from Schiff base ligands, including R-(pyridin-2-yl)methanamine, have been characterized for their anticancer activity. These complexes showed significant cytotoxic activity against various human cancerous cell lines, indicating their potential use in cancer therapy (Mbugua et al., 2020).

• Fluorescent Chemosensor for Metal Ions :

  • A zinc ion sensor incorporating a compound similar to "this compound" was developed. This sensor demonstrated high selectivity for Zn2+ ions, indicating its potential application in detecting and quantifying zinc ions in various environments (Kim et al., 2013).

• Catalytic Applications :

  • Derivatives of 1-(3-(Pyridin-2-yl)phenyl)methanamine, a similar compound, have been used to create unsymmetrical NCN′ pincer palladacycles. These compounds showed good catalytic activity and selectivity in various reactions, highlighting their importance in organometallic catalysis (Roffe et al., 2016).

• Chemical Synthesis and Characterization :

  • Studies on the reactivity of dinucleating bis(iminopyridine) ligands, including compounds structurally related to "this compound," with various metal complexes. Such research contributes to the understanding of complex organometallic reactions and compound characterization (Bheemaraju et al., 2012).

• Molecular Structure and Self-Assembly :

  • Research on ligands such as E-N-(pyridin-2-ylmethylene)-1-(pyridin-3-yl)methanamine has led to the development of compounds with unique molecular structures and self-assembly properties. These studies are significant in the field of crystallography and materials science (Tabatabaei et al., 2015).